Cas no 1396887-59-4 (2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide)

• Product Name: 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide
• CAS No: 1396887-59-4
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• CID: 5917386
• PubChem ID: 71782265
• Update Time: 2025-10-29

2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide
• F5857-6970
• 1396887-59-4
• VU0525750-1
• AKOS024524729

• Inchi： 1S/C17H18BrNO3/c1-22-13-7-8-15(18)14(11-13)17(21)19-10-9-16(20)12-5-3-2-4-6-12/h2-8,11,16,20H,9-10H2,1H3,(H,19,21)
• InChI Key： UXRMAHLFDGYQHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCCC(C1C=CC=CC=1)O)=O)OC

Computed Properties

• Exact Mass: 363.04701g/mol
• Monoisotopic Mass: 363.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide

2-Bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide (CAS 1396887-59-4): A Comprehensive Overview

2-Bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide (CAS 1396887-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This brominated benzamide derivative exhibits unique structural features, making it a valuable intermediate in drug discovery and development. The compound's molecular formula is C17H18BrNO3, with a molecular weight of 364.24 g/mol. Its distinctive bromine substitution and methoxy group contribute to its reactivity and potential biological activity.

The 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide structure combines aromatic and aliphatic components, offering versatility in synthetic applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in modern drug design. The compound's hydroxypropyl linker enhances its solubility, addressing a common challenge in drug development.

In the context of current pharmaceutical trends, CAS 1396887-59-4 aligns with the growing demand for targeted small molecule therapies. The global focus on personalized medicine and precision oncology has increased interest in compounds like this benzamide derivative. Its structural features suggest potential applications in developing treatments for inflammation-related disorders and certain metabolic conditions, areas receiving substantial research funding worldwide.

The synthesis of 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such intermediates, reflecting the pharmaceutical industry's commitment to environmental responsibility.

From a commercial perspective, the demand for high-purity CAS 1396887-59-4 has been steadily increasing. Pharmaceutical companies and contract research organizations seek reliable suppliers of this compound for their drug discovery programs. The compound's price and availability fluctuate based on raw material costs and synthesis complexity, making it a subject of interest for procurement specialists in the life sciences sector.

Quality control is paramount when working with 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide. Reputable suppliers provide comprehensive analytical data, including chromatographic purity assessments and residual solvent profiles. Researchers frequently search for information about proper storage conditions (typically 2-8°C in inert atmosphere) and handling precautions, as these factors significantly impact the compound's stability and performance in subsequent reactions.

The scientific literature contains numerous references to brominated benzamide derivatives similar to CAS 1396887-59-4. These compounds often serve as key intermediates in the synthesis of more complex molecules with potential therapeutic value. Recent patent applications reveal growing intellectual property activity surrounding this chemical class, particularly in areas related to signal transduction modulation and enzyme inhibition.

In analytical applications, 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide can serve as a reference standard or internal standard for method development. Its distinct UV absorption characteristics make it suitable for various spectroscopic techniques. Researchers developing new analytical methods for brominated compounds frequently inquire about its spectral properties and fragmentation patterns in mass spectrometry.

The future outlook for CAS 1396887-59-4 appears promising, given the continuous expansion of pharmaceutical research into targeted therapies. As drug discovery efforts become more sophisticated, the demand for specialized intermediates like this compound is expected to grow. Ongoing research may uncover novel applications beyond its current uses, potentially in materials science or as a probe for studying biological systems.

For researchers considering working with 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide, it's essential to consult up-to-date safety data sheets and literature. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical substance. The compound's Material Safety Data Sheet (MSDS) provides detailed information about appropriate personal protective equipment and emergency procedures.

The global market for pharmaceutical intermediates like CAS 1396887-59-4 continues to evolve, with increasing emphasis on quality, traceability, and regulatory compliance. Suppliers are investing in advanced characterization techniques and documentation systems to meet the stringent requirements of drug development pipelines. This trend reflects the broader pharmaceutical industry's focus on quality-by-design principles throughout the supply chain.

In conclusion, 2-bromo-N-(3-hydroxy-3-phenylpropyl)-5-methoxybenzamide represents an important chemical entity in modern medicinal chemistry. Its unique structural features and potential applications make it a compound of continuing interest to researchers across multiple disciplines. As the scientific community's understanding of brominated compounds expands, so too will the opportunities for utilizing this versatile intermediate in innovative ways.